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Compound of Interest

Compound Name: Selenium tetrabromide

Cat. No.: B1594642

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, personal protective equipment (PPE)
requirements, and detailed operational and disposal procedures for the safe handling of
Selenium Tetrabromide (SeBr4). Due to its high toxicity and corrosive nature, strict adherence
to these guidelines is mandatory to ensure personnel safety and environmental protection.

Hazard Identification and Quantitative Data

Selenium tetrabromide is a highly toxic and corrosive solid that can cause severe skin burns
and eye damage.[1] It is toxic if swallowed, in contact with skin, or if inhaled.[1] Chronic
exposure to selenium compounds may lead to a variety of adverse health effects.

The following table summarizes key quantitative safety and physical property data for
Selenium Tetrabromide.
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Parameter Value Reference
Molecular Formula SeBra [2]
Molecular Weight 398.59 g/mol [1]
Appearance Reddish-black/crystal [3]

Melting Point 70-80 °C (decomposes) [3]

OSHA PEL (as Se) 0.2 mg/m3 (8-hour TWA) [1112][3]1[4][5]
NIOSH REL (as Se) 0.2 mg/m3 (10-hour TWA) [21[31[4]
ACGIH TLV (as Se) 0.2 mg/m3 (8-hour TWA) [11[2][3][6]
NIOSH IDLH (as Se) 1 mg/m3 [21[31[7]

PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit
Value; TWA: Time-Weighted Average; IDLH: Immediately Dangerous to Life or Health.

Personal Protective Equipment (PPE)

Appropriate PPE is the primary barrier against exposure to Selenium Tetrabromide. The
following PPE is mandatory for all personnel handling this compound.

e Eye and Face Protection:
o Wear chemical safety goggles that meet ANSI Z87.1 standards.

o In addition to goggles, a face shield is required when there is a risk of splashing or dust
generation.

» Skin and Body Protection:

o Gloves: Chemical-resistant gloves are required. Nitrile or neoprene gloves are
recommended. Double gloving is a best practice, especially when handling larger
guantities or for prolonged periods.[8] Inspect gloves for any signs of degradation or
puncture before each use.

o Lab Coat: A flame-resistant lab coat must be worn and fully buttoned.
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o Apron: A chemical-resistant apron should be worn over the lab coat to provide an
additional layer of protection against spills.

o Full-Body Protection: For tasks with a high risk of exposure, such as cleaning up large
spills, a chemical-resistant suit or coveralls may be necessary.[9]

» Respiratory Protection:

o All work with solid Selenium Tetrabromide must be conducted in a certified chemical
fume hood to minimize inhalation exposure.

o If there is a potential for dust generation outside of a fume hood, a NIOSH-approved
respirator with a particulate filter (N95 or higher) is required.[4] For higher concentrations
or in emergency situations, a full-facepiece respirator with a combination cartridge for acid
gases and particulates, or a self-contained breathing apparatus (SCBA), may be
necessary.

e Foot Protection:

o Sturdy, closed-toe shoes are mandatory in any laboratory setting where hazardous
chemicals are handled.[8]

o Chemical-resistant shoe covers should be considered when working with larger quantities
or when there is a significant risk of spills.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling Selenium Tetrabromide is crucial for minimizing risk. The
following workflow outlines the key stages from preparation to disposal.

Workflow for Handling Selenium Tetrabromide
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Caption: Workflow for the safe handling of Selenium Tetrabromide.
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Detailed Experimental Protocol:
1. Preparation Phase:

o Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for
Selenium Tetrabromide.[7]

o Don Personal Protective Equipment (PPE): Put on all required PPE as detailed in Section 2.

o Prepare Work Area: Ensure the chemical fume hood is functioning correctly. Cover the work
surface with absorbent, disposable bench paper.

o Assemble Spill Kit: Have a spill kit readily available that is appropriate for corrosive and toxic
solids. This should include an inert absorbent material (such as sand or vermiculite), a plastic
scoop and container for cleanup, and waste bags.

2. Handling and Experimentation Phase:

e Work in a Fume Hood: All manipulations of Selenium Tetrabromide must be performed
inside a certified chemical fume hood.

e Weighing:

e To minimize dust generation, use the tare method on a balance inside the fume hood.

o Alternatively, use a ventilated balance enclosure.

e Transfer and Reaction:

o Use a spatula or other appropriate tool to transfer the solid. Avoid creating dust.

 If making a solution, add the Selenium Tetrabromide slowly to the solvent.

o Keep containers of Selenium Tetrabromide tightly closed when not in use.

3. Decontamination and Cleanup Phase:

» Decontaminate Equipment: All glassware and equipment that have come into contact with
Selenium Tetrabromide should be decontaminated. This can be done by rinsing with an
appropriate solvent, followed by washing with soap and water.

e Clean Work Surface: Carefully wipe down the work surface in the fume hood. Dispose of the
bench paper as hazardous waste.

» Doff PPE: Remove PPE in the correct order to avoid cross-contamination. Remove gloves
last and wash hands thoroughly with soap and water.

4. Waste Disposal Plan:

o Segregate Waste: All waste contaminated with Selenium Tetrabromide, including unused
product, contaminated labware (pipette tips, vials), spill cleanup materials, and contaminated
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PPE, must be collected as hazardous waste.[10]

o Label Waste Container: Use a clearly labeled, sealed, and compatible container for all
Selenium Tetrabromide waste. The label should include "Hazardous Waste" and the
chemical name.

o Store Waste Securely: Store the waste container in a designated, secure area, away from
incompatible materials.

» Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for the proper disposal of the hazardous waste. Do not dispose of
Selenium Tetrabromide down the drain or in the regular trash.[11]

Emergency Procedures:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, begin artificial respiration. Seek immediate medical attention.[7]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink one or two glasses of water. Seek immediate medical attention.[7]

o Spill:

o Small Spill: In a fume hood, carefully cover the spill with an inert absorbent material.
Scoop the material into a labeled hazardous waste container. Clean the area with a
suitable solvent, followed by soap and water.

o Large Spill: Evacuate the area and contact your institution's EHS or emergency response
team immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Selenium Tetrabromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594642#personal-protective-equipment-for-
handling-selenium-tetrabromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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